Cas no 1355189-78-4 (1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-5-methylpyridin-3-yl)propan-1-one)

• Product Name: 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-5-methylpyridin-3-yl)propan-1-one
• CAS No: 1355189-78-4
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 5060376
• Update Time: 2025-10-29

1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-5-methylpyridin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-5-methylpyridin-3-yl)propan-1-one
• 1-[6-(3,4-Dihydro-1H-isoquinolin-2-yl)-5-methyl-pyridin-3-yl]-propan-1-one

• Inchi： 1S/C18H20N2O/c1-3-17(21)16-10-13(2)18(19-11-16)20-9-8-14-6-4-5-7-15(14)12-20/h4-7,10-11H,3,8-9,12H2,1-2H3
• InChI Key： MPNCJCPTXPFNEL-UHFFFAOYSA-N
• SMILES： O=C(CC)C1=CN=C(C(C)=C1)N1CC2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 3.4
• Topological Polar Surface Area: 33.2

Additional information on 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-5-methylpyridin-3-yl)propan-1-one

Compound CAS No. 1355189-78-4: 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-5-methylpyridin-3-yl)propan-1-one

The compound with CAS No. 1355189-78-4, known as 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-5-methylpyridin-3-yl)propan-1-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a dihydroisoquinoline moiety and a propanone group. The dihydroisoquinoline fragment is particularly notable for its role in modulating the electronic properties of the molecule, making it a promising candidate for research in fields such as pharmacology, materials science, and catalysis.

Recent studies have highlighted the importance of dihydroisoquinoline-containing compounds in drug discovery. The presence of the pyridine ring and the propanone group in this compound provides a versatile platform for exploring its interactions with biological systems. For instance, researchers have demonstrated that analogs of this compound exhibit potent inhibitory activity against certain enzymes, suggesting its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-5-methylpyridin-3-yl)propan-1-one involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the dihydroisoquinoline moiety through cyclization reactions and the subsequent coupling with the pyridine derivative. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for applications in chromatographic separations and as a precursor in organic transformations.

One of the most exciting developments involving this compound is its application in catalytic asymmetric synthesis. Researchers have utilized it as a chiral ligand to induce enantioselectivity in various reactions, including aldol additions and Michael additions. The ability to control the stereochemistry of these reactions has significant implications for the production of chiral pharmaceuticals and fine chemicals.

Moreover, the electronic properties of dihydroisoquinoline-containing compounds have been leveraged in materials science. For example, derivatives of this compound have been incorporated into organic semiconductors, where they contribute to improved charge transport properties. This highlights its potential role in the development of next-generation electronic devices such as OLEDs and photovoltaic cells.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the conjugation between the pyridine ring and the dihydroisoquinoline moiety significantly influences its redox properties. These findings are crucial for understanding its behavior in electrochemical applications.

In conclusion, CAS No. 1355189-78-4, or 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-5-methylpyridin-3-yl)propan-1-one, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a valuable tool for advancing scientific knowledge and technological innovation.